Sedation/Anxiolysis

Description

Sedation/anxiolysis refers to the medical practice of inducing a state of reduced anxiety, calmness, or drowsiness in a patient, typically through pharmacological agents. This state is often employed to facilitate medical procedures, alleviate distress, manage pain, or improve patient cooperation and comfort. The level of sedation can range from minimal (anxiolysis) to deep, depending on the clinical need and patient factors, with careful monitoring of vital signs and airway patency being paramount.